Cas no 1099597-41-7 (2,4-Dimethyl-1-(3,3,3-trifluoropropyl)benzene)

• Product Name: 2,4-Dimethyl-1-(3,3,3-trifluoropropyl)benzene
• CAS No: 1099597-41-7
• MF: C₁₁H₁₃F₃
• MW: 202.216133832932
• CID: 4679982
• PubChem ID: 45790611
• Update Time: 2024-03-01

2,4-Dimethyl-1-(3,3,3-trifluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYL-1-(3,3,3-TRIFLUOROPROPYL)BENZENE
• 2,4-Dimethyl-1-(3,3,3-trifluoropropyl)benzene

• Inchi： 1S/C11H13F3/c1-8-3-4-10(9(2)7-8)5-6-11(12,13)14/h3-4,7H,5-6H2,1-2H3
• InChI Key： GIBIPSXXNAUFBL-UHFFFAOYSA-N
• SMILES： FC(CCC1C=CC(C)=CC=1C)(F)F

Computed Properties

• Exact Mass: 202.097
• Monoisotopic Mass: 202.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes